Cas no 19697-86-0 (1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-)

1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)- structure
19697-86-0 structure
Product Name:1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-
CAS No:19697-86-0
MF:C25H24O8
MW:452.453268051147
MDL:MFCD06200735
CID:172161
PubChem ID:6441419
Update Time:2025-04-19

1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-
    • [4-[(1E,6E)-7-(4-acetyloxy-3-methoxyphenyl)-3,5-dioxohepta-1,6-dienyl]-2-methoxyphenyl] acetate
    • curcumin 4,4'-diacetate
    • 1,6-Heptadiene-3,5-dione, 1,7-bis(4-(acetyloxy)-3-methoxyphenyl)-
    • 1,7-bis(4-acetoxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
    • 1,7-bis(4-acetoxy-3-methoxyphenyl)hepta-1,6-diene-3,5
    • 4,4'-Diacetylcurcumin
    • AC1O5V9Z
    • Acetic acid, 4-[7-(4-acetoxy-3-methoxy-phenyl)-3,5-dioxo-hepta-1,6-dienyl]-2-methoxy-phenyl ester
    • CHEMBL261297
    • curcumin acetic acid ester (diacetylated)
    • diacetylcurcumin
    • diacetyldiferuloylmethane
    • BIS-ACETATECURCUMIN
    • [4-[(1E,6E)-7-(4-acetoxy-3-methoxy-phenyl)-3,5-dioxo-hepta-1,6-dienyl]-2-methoxy-phenyl] acetate
    • D93392
    • Curcumin bis-acetate
    • Di-O-Acetylcurcumin
    • 5PUQ5907YX
    • 19697-86-0
    • UNII-5PUQ5907YX
    • DIACETYLCURCUMIN [INCI]
    • ((1E,6E)-3,5-Dioxohepta-1,6-diene-1,7-diyl)bis(2-methoxy-4,1-phenylene) diacetate
    • 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-(ACETYLOXY)-3-METHOXYPHENYL)-, (E,E)-
    • AS-77165
    • CURCUMIN DIACETATE
    • Q27262709
    • 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXYPHENYL)-, DIACETATE
    • DIACETYL CURCUMIN
    • SCHEMBL14418061
    • MDL: MFCD06200735
    • Inchi: 1S/C25H24O8/c1-16(26)32-22-11-7-18(13-24(22)30-3)5-9-20(28)15-21(29)10-6-19-8-12-23(33-17(2)27)25(14-19)31-4/h5-14H,15H2,1-4H3/b9-5+,10-6+
    • InChI Key: GQRYDKSIXWXTSH-NXZHAISVSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C/C(CC(/C=C/C2C=CC(=C(C=2)OC)OC(C)=O)=O)=O)=C1)OC(C)=O

Computed Properties

  • Exact Mass: 452.14712
  • Monoisotopic Mass: 452.147118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.235
  • Boiling Point: 595.4°Cat760mmHg
  • Flash Point: 255.3°C
  • Refractive Index: 1.586
  • PSA: 105.2
  • LogP: 3.80930

1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)- Pricemore >>

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